4-Piperidineacetic acid, 1-benzoyl-, ethyl ester

• CAS No.: 54108-67-7
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: ethyl 2-(1-benzoylpiperidin-4-yl)acetate
• InChI: InChI=1S/C16H21NO3/c1-2-20-15(18)12-13-8-10-17(11-9-13)16(19)14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3
• InChI Key: QTHLYHVTWAAQKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCN(CC1)C(=O)C2=CC=CC=C2

Description

4-Piperidineacetic acid, 1-benzoyl-, ethyl ester is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.4 g. of the above piperidine were dissolved in 300 ml of ethanol to which was added 1.0 g. of 10 percent Pd/C. The mixture was placed in a low pressure hydrogenation apparatus and hydrogenated at a pressure of about 60 psi. The catalyst was removed by filtration and the solvents evaporated from the hydrogenation mixture in vacuo. N-benzoyl-4-(carbethoxymethyl)piperidine formed in the above reaction remained as a residue and was purified by distillation. A yield of about 15.86 g. of the compound was obtained distilling in the range 176°-178° C. at 0.20 mm Hg. The compound also crystallized from hexane in colorless prisms, mp=47°-48° C. The compound had the following physical characteristics.